Cas no 1806979-26-9 (Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1806979-26-9
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4804973
• Update Time: 2025-06-11

Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)4-2-6(14)7(8(11)12)13-5(4)3-10/h2,8,14H,3H2,1H3
• InChI Key： HYDKSYHNXZNERD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=CC(=C(C(F)F)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1806979-26-9): A Comprehensive Overview

Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, identified by its CAS number 1806979-26-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with functional groups such as a chloromethyl and difluoromethyl substituent, has garnered attention due to its potential applications in drug discovery and development. The unique structural attributes of this molecule make it a valuable candidate for further investigation, particularly in the design of novel therapeutic agents.

The pyridine ring is a fundamental scaffold in medicinal chemistry, known for its ability to interact with biological targets in a variety of ways. The presence of a hydroxyl group at the 5-position and a carboxylate ester at the 3-position adds further complexity to the molecule's interactions, potentially influencing its solubility, stability, and bioavailability. Additionally, the chloromethyl and difluoromethyl groups introduce electrophilic and lipophilic characteristics, respectively, which can be exploited to enhance binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Studies utilizing molecular docking simulations have shown that derivatives of this compound may exhibit promising activity against various biological targets. For instance, the interaction of the chloromethyl group with nucleophilic residues in enzymes could lead to the development of inhibitors with high specificity. Furthermore, the difluoromethyl group has been shown to enhance metabolic stability, a crucial factor in drug design.

In vitro studies have begun to explore the pharmacological potential of Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate. Initial results suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis. The hydroxyl group at the 5-position could participate in hydrogen bonding interactions with biological targets, while the ester functionality at the 3-position may influence pharmacokinetic profiles. These findings are particularly intriguing given the increasing demand for targeted therapies that minimize side effects.

The synthesis of this compound presents an interesting challenge due to the need for precise functionalization of the pyridine core. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve the desired structure with high yield and purity. These techniques are essential for producing sufficient quantities of the compound for further characterization and testing.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often enhances their binding affinity and metabolic stability. In Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate, the difluoromethyl group is strategically positioned to influence both electronic and steric properties. This can lead to improved interactions with biological targets and reduced susceptibility to degradation by metabolic enzymes.

Ongoing research is focused on exploring derivatives of this compound that may exhibit enhanced efficacy or reduced toxicity. By modifying substituents such as the chloromethyl group or introducing additional functional groups, scientists aim to optimize pharmacological properties. The use of high-throughput screening techniques allows for rapid evaluation of numerous derivatives, accelerating the drug discovery process.

The development of new pharmaceuticals is often hindered by challenges in formulation and delivery. Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate must be carefully formulated to ensure stability and bioavailability. Innovations in drug delivery systems, such as nanotechnology-based formulations, may offer solutions to these challenges by improving target specificity and reducing systemic exposure.

The regulatory landscape for new pharmaceuticals is stringent but necessary to ensure patient safety and efficacy. Clinical trials are essential for evaluating the therapeutic potential of compounds like Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate before they can be approved for human use. These trials provide critical data on dosing regimens, side effects, and overall effectiveness.

In conclusion, Methyl 2-(chloromethyl)-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1806979-26-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential applications in treating various diseases make it an attractive subject for ongoing research. As computational methods and synthetic techniques continue to advance, the future prospects for this compound and its derivatives are excitingly bright.